4-(3,5-Dicarboxyphenyl)-2-nitrophenol, 95%

• IUPAC Name: 5-(4-hydroxy-3-nitrophenyl)benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C14H9NO7/c16-12-2-1-7(6-11(12)15(21)22)8-3-9(13(17)18)5-10(4-8)14(19)20/h1-6,16H,(H,17,18)(H,19,20)
• InChI Key: LETSWPBKISALJA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)C(=O)O)C(=O)O)[N+](=O)[O-])O
• Molecular Formula: C14H9NO7
• DSSTOX Substance ID: DTXSID60686329
• Molecular Weight: 303.22 g/mol
• CAS RN: 1261924-63-3

Description

4-(3,5-Dicarboxyphenyl)-2-nitrophenol, 95% (4-(3,5-DCPNP-95)) is a phenolic compound that is used in a variety of scientific research applications. It is a versatile and useful compound for many different types of research, and its effects on biochemical and physiological processes have been extensively studied.

Scientific Research Applications

4-(3,5-DCPNP-95) has been used in a variety of scientific research applications, including biochemistry, pharmacology, and chemical biology. It has been used to study the effects of reactive oxygen species on cells, to study the role of nitric oxide in cell signaling pathways, and to study the role of nitric oxide in cancer cell proliferation. Additionally, 4-(3,5-DCPNP-95) has been used to study the effects of nitric oxide on the regulation of the cell cycle and apoptosis.

Mechanism of Action

4-(3,5-DCPNP-95) acts as a nitric oxide donor, and it is believed to act by releasing nitric oxide into the surrounding environment. This nitric oxide is then taken up by cells and can act as a signaling molecule, triggering a variety of biochemical and physiological processes.
Biochemical and Physiological Effects
4-(3,5-DCPNP-95) has been shown to have a variety of biochemical and physiological effects. It has been found to have antioxidant and anti-inflammatory effects, and can also act as an inhibitor of cell proliferation and apoptosis. Additionally, it has been found to have neuroprotective effects, and has been used to study the effects of nitric oxide on the regulation of the cell cycle and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(3,5-DCPNP-95) is its stability and solubility in a variety of solvents. This makes it an ideal compound for use in lab experiments, as it can be easily stored and manipulated. Additionally, it is a relatively inexpensive compound, making it a cost-effective option for research. However, there are some limitations to its use in lab experiments. For example, it has a relatively low solubility in water, making it difficult to use in aqueous solutions. Additionally, its nitric oxide-releasing properties can make it difficult to control the amount of nitric oxide released in an experiment.

Future Directions

There are a number of potential future directions for research involving 4-(3,5-DCPNP-95). These include further studies into its effects on cell signaling pathways and on the regulation of the cell cycle and apoptosis. Additionally, research could be conducted into its potential therapeutic applications, such as its use as an antioxidant, anti-inflammatory, and neuroprotective agent. Finally, further research could be conducted into the mechanisms by which 4-(3,5-DCPNP-95) releases nitric oxide, and into the effects of different concentrations of nitric oxide on various biochemical and physiological processes.

Synthesis Methods

4-(3,5-DCPNP-95) is synthesized through a two-step process. The first step is the reaction of 4-nitrophenol with 3,5-dicarboxybenzaldehyde. This reaction results in the formation of an intermediate, which is then treated with hydrochloric acid to yield the desired product. The overall reaction is shown below:
4-Nitrophenol + 3,5-Dicarboxybenzaldehyde → 4-(3,5-DCPNP-95) + HCl